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Compound of Interest

Compound Name: 3,5-Dinitrosalicylhydrazide-15N2
CAS No.: 1346598-09-1
Cat. No.: B583994
Get Quote
. J

Executive Summary

3,5-Dinitrosalicylhydrazide-15N2 (DNSH-15N2) is a stable isotope-labeled derivative of 3,5-
dinitrosalicylhydrazide, a key metabolite of the nitrofuran veterinary antibiotic Nifursol.[1]

In drug development and food safety analysis, DNSH-15N2 serves as a critical Internal
Standard (IS) for the quantification of illegal nitrofuran residues in animal-derived food
products. Its core utility lies in its mass spectral distinctiveness (+2 Da shift) and isotopic
stability, enabling precise quantification of trace metabolites via Isotope Dilution Mass
Spectrometry (IDMS).

Key Technical Parameters:

» Analyte Type: Stable Isotope Labeled Standard (Chemical Purity >98%; Isotopic Enrichment
>99%).

e Primary Application: LC-MS/MS quantification of Nifursol metabolites.
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o Detection Window: Ultra-trace levels (ppb/ppt) in complex biological matrices (tissue,
plasma).

Chemical Identity & Physicochemical Properties[1]
[2][3][4][5][6][7][8][9]

The introduction of two Nitrogen-15 atoms into the hydrazide moiety alters the mass-to-charge
ratio (m/z) without significantly impacting the chromatographic retention time or chemical
reactivity compared to the unlabeled analyte.

Comparative Chemical Data
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Labeled Standard (DNSH-

Property Unlabeled Parent (DNSH)
15N2)
CAS Number 955-07-7 1346598-09-1
2-hydroxy-3,5-dinitro(
2-hydroxy-3,5-
IUPAC Name N
dinitrobenzohydrazide
)benzohydrazide
C
C
H
H
Molecular Formula N N
N
O
O
Molar Mass 242.15 g/mol 244.13 g/mol
Monoisotopic Mass 242.0287 Da 244.0228 Da

Yellow to Orange Crystalline

Appearance ) Yellow Crystalline Solid
Solid

Melting Point 236°C (Decomposes) ~236°C (Decomposes)

Solubility DMSO, DMF, Dilute Alkali DMSO, DMF, Dilute Alkali
~6.5 (Phenolic OH), ~11 )

pKa Identical

(Hydrazide)

Structural Visualization

The molecule consists of a salicylic acid core substituted with two electron-withdrawing nitro
groups at positions 3 and 5. The carboxylic acid is derivatized into a hydrazide, where the
nitrogen atoms are isotopically labeled.
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Figure 1: Structural composition of DNSH-15N2.[1][2] The green node indicates the site of
isotopic labeling.

Synthesis & Isotopic Labeling Protocol

Scientific Rationale: The synthesis utilizes a Nucleophilic Acyl Substitution mechanism. The
electron-deficient nature of the 3,5-dinitrosalicylic ester makes the carbonyl carbon highly
electrophilic, facilitating a rapid reaction with hydrazine. Using Hydrazine-15N2 sulfate or
hydrate as the limiting reagent ensures cost-efficiency.

Reaction Pathway[13][14]

e Precursor: Methyl 3,5-dinitrosalicylate.
e Reagent: Hydrazine-15N2 hydrate (

N
H
H
0).

¢ Solvent: Methanol or Ethanol (Protic solvent promotes proton transfer).
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Conditions:
Methyl 3,5-Dinitrosalicylate Hydrazine-15N2 Hydrate Temp: 65-70°C
(Ester Precursor) (Isotopic Source) Time: 2-4 Hours

Atmosphere: N2

Nucleophilic Attack
(Reflux, MeOH)

Elimination of MeOH

3,5-Dinitrosalicylhydrazide-15N2
(Yellow Precipitate)

Click to download full resolution via product page

Figure 2: Synthetic route for DNSH-15N2 via hydrazinolysis of the methyl ester.

Step-by-Step Synthesis Protocol

Safety Warning:Hydrazine is a potent carcinogen and highly toxic. 3,5-Dinitro compounds are
potentially explosive. Perform all operations behind a blast shield in a fume hood.

Preparation: Dissolve 1.0 eq of Methyl 3,5-dinitrosalicylate in anhydrous Methanol (10 mL/g).

Addition: Add 1.1 eq of Hydrazine-15N2 monohydrate dropwise at room temperature.

o Causality: Slow addition prevents thermal runaway due to the exothermic nature of
hydrazide formation.

Reflux: Heat the mixture to reflux (65°C) for 3 hours.

o Self-Validating Check: The solution should transition from clear/pale to a deep
yellow/orange suspension as the product precipitates (hydrazides are generally less
soluble in alcohol than their ester precursors).

Isolation: Cool to 0°C in an ice bath for 30 minutes to maximize precipitation.
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« Filtration: Filter the yellow solid under vacuum. Wash with cold methanol (2x) and diethyl
ether (1x) to remove unreacted hydrazine and ester.

e Drying: Dry under high vacuum at 40°C.
o Yield Expectation: >85%.[3][4][5][6][7]

Analytical Characterization
Mass Spectrometry (LC-MS/MS)

This is the primary method for validation. The 15N2 label provides a predictable mass shift.
 lonization Mode: Negative Electrospray lonization (ESI-).

o Reasoning: The phenolic proton is acidic and easily removed, creating a stable phenoxide
ion [M-H]~.

e Precursor lon (Q1):
o Parent: m/z 241.0
o 15N2-Standard:m/z243.0 (+2 shift)
e Product lons (Q3):
o Common transition: Loss of the hydrazide group or nitro group fragmentation.

o Validation: The retention time of the 243.0 transition must perfectly match the 241.0 trace
of the analyte.

Nuclear Magnetic Resonance (NMR)

15N-NMR is the definitive structural proof.
e Solvent: DMSO-d6 (due to poor solubility in CDCI3).

e Chemical Shift Prediction:
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o Amide Nitrogen (-CO-

NH-): Expected ~130-150 ppm (relative to lig. NH3). Downfield due to carbonyl
deshielding.

o Terminal Nitrogen (-
NH2): Expected ~60—90 ppm.
e Coupling: A strong

coupling (approx 10-15 Hz) may be observed between the two labeled nitrogens, confirming
the integrity of the N-N bond.

Applications in Drug Development & Safety
Metabolic Tracking of Nifursol

Nifursol is a nitrofuran antibiotic banned in food-producing animals (EU Regulation). It
metabolizes rapidly, making the parent drug undetectable.

o Marker Residue: 3,5-Dinitrosalicylhydrazide (DNSH).[1][8][3]

o Workflow: Tissue samples are hydrolyzed under acidic conditions to release protein-bound
DNSH. DNSH-15N2 is added before hydrolysis to account for recovery losses during
extraction.

Mechanism of Action Studies

The hydrazide group is chemically reactive.[2][9] In biological systems, it can form hydrazones
with endogenous aldehydes (e.g., Pyridoxal phosphate), potentially causing toxicity.

o Experiment: Incubate DNSH-15N2 with liver microsomes.

o Detection: Use 15N-NMR or MS to track the formation of downstream metabolites (e.qg.,
acetylation to Acetyl-DNSH-15N2) without interference from background nitrogen sources.
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Figure 3: Standard workflow for Nifursol metabolite quantification using DNSH-15N2.

Storage and Stability

¢ Light Sensitivity: Nitro compounds are photosensitive. Store in amber vials.

e Temperature: -20°C for long-term storage.

» Hygroscopicity: Hydrazides can be hygroscopic; store under desiccated conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Guide: Chemical Properties & Applications of
3,5-Dinitrosalicylhydrazide-15N2]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b583994/docs#technical-guide-chemical-properties-
applications-of-3-5-dinitrosalicylhydrazide-15n2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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